Cas no 425680-98-4 (8-Hydroxy-5-O-beta-D-glucopyranosylpsoralen)

• Product Name: 8-Hydroxy-5-O-beta-D-glucopyranosylpsoralen
• CAS No: 425680-98-4
• MF: C₁₇H₁₆O₁₀
• MW: 380.302946090698
• CID: 836715
• PubChem ID: 44575337
• Update Time: 2025-04-19

8-Hydroxy-5-O-beta-D-glucopyranosylpsoralen Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-5-O-beta-D-glucopyranosylpsoralen
• 8-HYDROXY-5-O-BETA-DGLUCOPYRANOSYLPSORALEN
• 9-Hydroxy-7-oxo-7H-furo[3,2-g]chromen-4-yl β-D-glucopyranoside
• 4-(beta-D-Glucopyranosyloxy)-9-hydroxy-7H-furo[3,2-g][1]benzopyran-7-one
• 8-Hydroxybergaptol 5-O-glucoside
• 9-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuro[3,2-g]chromen-7-one
• 425680-98-4
• HY-N2775
• CHEMBL481655
• AKOS032962210
• 8-Hydroxy-5-O-beta-D-glucosylpsoralen
• FS-9887
• 4-(-D-Glucopyranosyloxy)-9-hydroxy-7H-furo[3,2-g][1]benzopyran-7-one
• CS-0023284
• [ "" ]
• 9-hydroxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}furo[3,2-g]chromen-7-one

• Inchi： 1S/C17H16O10/c18-5-8-10(20)11(21)12(22)17(25-8)27-14-6-1-2-9(19)26-16(6)13(23)15-7(14)3-4-24-15/h1-4,8,10-12,17-18,20-23H,5H2
• InChI Key： SZLNHCJQIHSOJX-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1=C2C=CC(=O)OC2=C(C2=C1C=CO2)O

Computed Properties

• Exact Mass: 380.07400
• Monoisotopic Mass: 380.07434670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų
• XLogP3: -0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.7±0.1 g/cm3
• Boiling Point: 754.2±60.0 °C at 760 mmHg
• Flash Point: 409.9±32.9 °C
• PSA: 162.96000
• LogP: -0.57650
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

8-Hydroxy-5-O-beta-D-glucopyranosylpsoralen Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 8-hydroxypsoralens